Cas no 800379-67-3 (ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-)

• Product name: ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
• CAS No: 800379-67-3
• MF: C₈H₇NOClBr
• MW: 248.504
• CID: 3432304
• PubChem ID: 86011816

ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[5-(BROMOMETHYL)-6-CHLORO-2-PYRIDINYL]-
• YVTZNTGHDAMJQL-UHFFFAOYSA-N
• DTXSID301222169
• SCHEMBL1857464
• 800379-67-3
• 1-(5-bromomethyl-6-chloro-pyridin-2-yl)-ethanone

• Inchi： InChI=1S/C8H7BrClNO/c1-5(12)7-3-2-6(4-9)8(10)11-7/h2-3H,4H2,1H3
• InChI Key： YVTZNTGHDAMJQL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 246.93995Da
• Monoisotopic Mass: 246.93995Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų